Cas no 1041550-85-9 (1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)ethan-1-amine)

• Product Name: 1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
• CAS No: 1041550-85-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5230228
• PubChem ID: 43105955
• Update Time: 2026-03-07

1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-methanamine, 3-cyclohexyl-α-methyl-
• 1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)ethan-1-amine

• Inchi： 1S/C10H17N3O/c1-7(11)10-12-9(13-14-10)8-5-3-2-4-6-8/h7-8H,2-6,11H2,1H3
• InChI Key： BZZVOBFGQOVPFS-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2CCCCC2)N=1)(N)C

Additional information on 1-(3-cyclohexyl-1,2,4-oxadiazol-5-yl)ethan-1-amine

1-(3-Cyclohexyl-1,2,4-Oxadiazol-5-yl)Ethan-1-Amine

1-(3-Cyclohexyl-1,2,4-Oxadiazol-5-yl)Ethan-1-Amine is a compound with the CAS number 1041550-85-9, which has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexyl group with a 1,2,4-oxadiazole ring system, making it a versatile building block for various applications.

The 1,2,4-Oxadiazole ring is a heterocyclic structure that is widely used in drug design due to its ability to form hydrogen bonds and its potential for bioisosteric replacements. The incorporation of the cyclohexyl group adds steric bulk and improves the compound's stability and solubility properties. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

From a synthetic perspective, the preparation of 1-(3-Cyclohexyl-1,2,4-Oxadiazol-5-yl)Ethan-1-Amine involves a multi-step process that typically begins with the synthesis of the oxadiazole ring followed by functionalization with the cyclohexyl group. Researchers have explored various methodologies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to enhance yield and purity.

One of the most promising applications of this compound lies in its ability to act as a template for drug design. By modifying the substituents on the oxadiazole ring or the cyclohexyl group, chemists can fine-tune its pharmacokinetic properties and target specific biological pathways. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its pharmaceutical applications, 1-(3-Cyclohexyl-1,2,4-Oxadiazol-5-yl)Ethan-1-Amine has also been investigated for its role in materials science, particularly in the development of advanced materials such as polymers and coordination compounds. Its ability to form stable complexes with metal ions makes it a valuable component in creating materials with tailored electronic and mechanical properties.

From an environmental standpoint, researchers have conducted life cycle assessments (LCAs) to evaluate the sustainability of this compound's production processes. These studies have identified opportunities for reducing waste and improving energy efficiency during synthesis, aligning with global efforts to promote green chemistry practices.

In conclusion, 1-(3-Cyclohexyl-1,2,4-Oxadiazol-5-yl)Ethan-1-Amine (CAS No. 1041550-85) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for scientists seeking innovative solutions in drug discovery and materials development.